Cas no 40398-01-4 (1-Chloro-2-isocyanato-3-methylbenzene)

• Product Name: 1-Chloro-2-isocyanato-3-methylbenzene
• CAS No: 40398-01-4
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD00037030
• CID: 89426
• PubChem ID: 268123
• Update Time: 2025-04-18

1-Chloro-2-isocyanato-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylphenyl isocyanate
• 1-chloro-2-isocyanato-3-methylbenzene
• 1-chloro-2-isocyanato-3-methyl-benzene
• 2-methyl-6-chlorophenyl isocyanate
• InChI=1/C8H6ClNO/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H
• FT-0601944
• 40398-01-4
• EN300-270974
• 2-Chloro-6-methylphenylisocyanate
• GEO-00721
• MFCD00037030
• 2-Chloro-6-methylphenyl isocyanate, 97%
• 2-chloro 6-methyl phenyl isocyanate
• NSC-108229
• W-200354
• Benzene, 1-chloro-2-isocyanato-3-methyl-
• AKOS005258122
• 2-chloro 6-methyl phenylisocyanate
• SCHEMBL160980
• D96311
• 2-chloro-1-isocyanato-6-methyl benzene
• NSC108229
• A825091
• BP-11497
• 1-chloranyl-2-isocyanato-3-methyl-benzene
• DTXSID90296192
• DB-020895
• DTXCID80247330
• 626-596-8
• 1-Chloro-2-isocyanato-3-methylbenzene

• MDL： MFCD00037030
• Inchi： 1S/C8H6ClNO/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H3
• InChI Key： FBTQQNYGMICJQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1N=C=O
• BRN： 2690768

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.231 g/mL at 25 °C(lit.)
• Boiling Point: 80 °C2 mm Hg(lit.)
• Flash Point: 225 °F
• Refractive Index: n20/D 1.555(lit.)
• PSA: 29.43000
• LogP: 2.61570
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Soluble

1-Chloro-2-isocyanato-3-methylbenzene Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes